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Compound of Interest

Compound Name: 2-HEXADECANONE

Cat. No.: B131148 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a cornerstone of a

responsible research environment. For researchers, scientists, and drug development

professionals, a clear understanding of the specific procedures for each substance is

paramount. This guide provides essential, step-by-step information for the proper disposal of 2-
Hexadecanone, aligning with best practices in laboratory safety and chemical handling.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle 2-Hexadecanone with

appropriate care. While some data sheets suggest it is not classified as a hazardous

substance, all laboratory chemicals should be treated with caution.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or other appropriate protective eyeglasses.[1]

[2]

Hand Protection: Use suitable protective gloves to prevent skin contact.[1][2]

Body Protection: A lab coat or other protective clothing should be worn.[2]

Respiratory Protection: In situations where dust may be generated, a type N95 (US) or type

P1 (EN 143) dust mask is recommended.[1][3]

Handling:
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Avoid contact with skin, eyes, and clothing.[2]

Ensure adequate ventilation in the work area.[2]

Avoid ingestion and inhalation.[2]

Wash hands thoroughly after handling.[2]

In case of a spill, sweep up the solid material, avoiding dust formation, and place it into a

suitable, closed container for disposal.[4][5]

Chemical and Physical Properties
A summary of 2-Hexadecanone's properties relevant to its handling and disposal is provided

below.

Property Value

Physical State Solid, colorless crystalline

Melting Point 43 - 45 °C

Boiling Point
138 - 140 °C @ 3 hPa / 317 - 318 °C @ 760 mm

Hg

Flash Point 113 °C (closed cup) / 112.78 °C (TCC)

Solubility Insoluble in water, soluble in alcohol

Data sourced from multiple safety data sheets.[3][6][7]

Step-by-Step Disposal Protocol
The disposal of 2-Hexadecanone must follow a structured process to ensure safety and

regulatory compliance. This process begins with waste characterization and concludes with

documented, compliant disposal.

Step 1: Waste Characterization
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The initial and most critical step is to determine if the 2-Hexadecanone waste is considered

hazardous. This determination is the responsibility of the waste generator.[8]

Consult the Safety Data Sheet (SDS): The SDS provides crucial information on physical and

chemical properties, such as the flashpoint, which can help determine if it qualifies as

ignitable hazardous waste.[8]

Check for Contamination: If the 2-Hexadecanone is mixed with other solvents or reagents,

the entire mixture must be characterized based on all its components. The presence of a

listed hazardous chemical can render the entire waste stream hazardous.[8]

Consult Institutional Environmental Health & Safety (EHS): Your institution's EHS department

is the primary resource for guidance on waste characterization and disposal procedures.

They will be familiar with federal, state, and local regulations.[8]

Step 2: Segregation and Storage
Proper segregation and storage of chemical waste are essential to prevent dangerous

reactions and ensure safe handling.

Containerization: Collect the waste in a clearly labeled, leak-proof container that is

compatible with the chemical.[2] The original container can often be used.[9] Do not fill

containers beyond 90% of their capacity.[10]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" (if

applicable) and the full chemical name, "2-Hexadecanone."[9] All components of a mixture

must be listed.

Storage: Store the waste container in a designated satellite accumulation area (SAA).[11]

Containers must be kept closed at all times except when adding waste.[9]

Step 3: Arranging for Disposal
Once the waste is properly characterized, segregated, and stored, you can arrange for its

disposal.

Contact Your EHS Department: Your institution's EHS department will have established

procedures for the collection and disposal of chemical waste. They will provide the
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necessary paperwork and schedule a pickup.[8]

Licensed Disposal Facility: Chemical waste must be transported by a licensed hauler to a

permitted treatment, storage, and disposal facility (TSDF).[8] Your EHS department will

manage this process.

Do not dispose of 2-Hexadecanone down the drain or in the regular trash.[2]

Disposal Workflow
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Start: 2-Hexadecanone Waste

Step 1: Waste Characterization

Is the waste mixed with
hazardous chemicals?

Treat as Non-Hazardous
Chemical Waste

No

Treat as Hazardous Waste

Yes

Step 2: Segregation & Storage

Properly label and store in a
compatible, sealed container

in a designated SAA.
Step 3: Arrange for Disposal

Contact Institutional EHS for
pickup by a licensed

waste disposal service.
End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Hexadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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